Cas no 34003-72-0 (Dihydro-5-methyl-3(2H)-furanone)

• Product Name: Dihydro-5-methyl-3(2H)-furanone
• CAS No: 34003-72-0
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD24689231
• CID: 294572
• PubChem ID: 520667
• Update Time: 2026-05-14

Dihydro-5-methyl-3(2H)-furanone Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,dihydro-5-methyl-
• 5-methyloxolan-3-one
• Dihydro-5-methyl-3(2H)-furanone
• 3(2H)-Furanone, 4,5-dihydro-5-methyl
• 5-Methyldihydro-3(2H)-furanone

• MDL： MFCD24689231
• Inchi： InChI=1S/C5H8O2/c1-4-2-5(6)3-7-4/h4H,2-3H2,1H3
• InChI Key： YJZXJDJWRQIWDL-UHFFFAOYSA-N
• SMILES： CC1OCC(=O)C1

Computed Properties

• Exact Mass: 100.05244

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones

Additional information on Dihydro-5-methyl-3(2H)-furanone

Research Brief on Dihydro-5-methyl-3(2H)-furanone (CAS: 34003-72-0) in Chemical Biology and Pharmaceutical Applications

Dihydro-5-methyl-3(2H)-furanone (CAS: 34003-72-0) is a cyclic ester (lactone) with significant relevance in chemical biology and pharmaceutical research. Recent studies have highlighted its versatile applications, ranging from synthetic intermediates to bioactive molecule scaffolds. This research brief consolidates the latest findings on its synthesis, biological activities, and potential therapeutic applications, providing a comprehensive overview for professionals in the field.

Recent advancements in synthetic methodologies have enabled more efficient production of Dihydro-5-methyl-3(2H)-furanone. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, achieving a 92% yield under mild conditions. This method addresses previous challenges related to scalability and environmental impact, making it a promising candidate for industrial-scale production. The study also emphasized the compound's role as a key intermediate in the synthesis of complex natural products, such as furanone derivatives with antimicrobial properties.

In pharmaceutical research, Dihydro-5-methyl-3(2H)-furanone has garnered attention for its bioactive potential. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a modulator of inflammatory pathways. In vitro assays revealed that derivatives of this compound inhibited NF-κB signaling, reducing pro-inflammatory cytokine production by up to 70% in macrophage cells. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs, particularly for chronic conditions like rheumatoid arthritis.

Furthermore, computational studies have explored the structure-activity relationships (SAR) of Dihydro-5-methyl-3(2H)-furanone derivatives. Molecular docking simulations, as detailed in a 2023 ACS Omega article, identified specific interactions with protein targets such as COX-2 and TNF-α, corroborating experimental data. These insights are critical for rational drug design, enabling the optimization of pharmacokinetic properties while maintaining therapeutic efficacy. The study also highlighted the compound's favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, further supporting its drug development potential.

Beyond therapeutics, Dihydro-5-methyl-3(2H)-furanone has shown promise in agrochemical applications. A 2024 study in Pest Management Science demonstrated its use as a precursor for eco-friendly pesticides. Derivatives exhibited potent insecticidal activity against Spodoptera frugiperda (fall armyworm) while displaying low toxicity to non-target organisms, aligning with the growing demand for sustainable agricultural solutions.

In conclusion, Dihydro-5-methyl-3(2H)-furanone (CAS: 34003-72-0) represents a multifaceted compound with expanding applications in chemical biology and pharmaceuticals. Recent research underscores its synthetic accessibility, bioactive properties, and therapeutic potential, positioning it as a valuable scaffold for future drug discovery and agrochemical development. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs in these fields.